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Compound of Interest

Compound Name: PI3Kalpha/mTOR-IN-1
CAS No.: 1013098-90-2
Cat. No.: B560606
Get Quote
. J

Compound Identity: PISKa/mTOR-IN-1 (CAS: 1949802-49-6) Primary Classification: Dual ATP-
Competitive Inhibitor Target Audience: Drug Discovery Scientists, Oncologists, and Molecular
Biologists

Executive Summary & Chemical Identity

PI3Ka/mTOR-IN-1 (often referenced in literature as Compound 26) is a potent, orally
bioavailable small molecule designed to overcome the limitations of isoform-selective inhibitors.
By simultaneously targeting the p110a subunit of Class | PI3K and the mTOR kinase, it
prevents the compensatory feedback loops often seen when mTORCL is inhibited alone (which
typically leads to Akt hyperactivation via mTORC2 or IRS-1 stabilization).

Chemical Profile
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Feature Specification

CAS Number 1949802-49-6

Molecular Formula C18H22FN503S

Molecular Weight 407.46 g/mol

Primary Targets PI3Ka (p110a), mTOR (mTORC1/2)
Solubility DMSO (= 50 mg/mL)

Binding Affinity & Selectivity (IC50 Data)

The following data represents the inhibitory concentration (IC50) required to reduce enzyme
activity by 50%. Note the high potency against the alpha isoform and mTOR, with relevant
activity against the delta isoform.

Target Kinase IC50 (nM) Biological Context

Primary Driver in PIK3CA-
PI3Ka (p110a) 20

mutant cancers

Relevance in hematological
PI3Kd (p1100) 46 _ _

malignancies

Blocks protein synthesis &
mTOR 186 _

survival
PI3Ky (p110y) 204 Immune cell signaling
PI3KB (p110pB) 376 PTEN-deficient contexts

Signaling Architecture: The Dual Blockade

The therapeutic rationale for PI3Ka/mTOR-IN-1 lies in its ability to shut down the "survival
triangle” of the PI3K/Akt/mTOR pathway.

Mechanism of Action[1][2][3][4][5][6]
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e Upstream Blockade (PI3Ka): The inhibitor binds to the ATP-binding pocket of the p110a
catalytic subunit. This prevents the phosphorylation of PIP2 to PIP3.[1] Without PIP3, PDK1
cannot recruit Akt to the plasma membrane via its PH domain.

o Downstream Blockade (MTORC1/2):

o mMTORCL1 Inhibition: Blocks phosphorylation of p70S6K and 4EBP1, halting cap-dependent
translation of pro-growth proteins (e.g., Cyclin D1, c-Myc).

o mTORC2 Inhibition: Crucially, this prevents the phosphorylation of Akt at Ser473.[1] This is
the "kill switch” for the pathway, as p-Akt(S473) is required for maximal Akt activity.

Pathway Visualization

The following diagram illustrates the specific intervention points of PI3Ka/mTOR-IN-1 and the
resulting collapse of survival signaling.
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Caption: Dual inhibition mechanism. PI3Ka/mTOR-IN-1 blocks PIP3 generation and direct
MTOR activity, preventing Akt phosphorylation at T308 and S473, releasing the brakes on
FoxO and Bad-mediated apoptosis.
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Apoptosis Induction Pathways

When PI3Ka/mTOR-IN-1 suppresses Akt, the cell shifts from a "survival" state to a "death"
state via two primary mechanisms:

e The FoxO3a Axis:

o Normal State: Akt phosphorylates FoxO3a, sequestering it in the cytoplasm (14-3-3
binding).

o Inhibited State: FoxO3a remains unphosphorylated and translocates to the nucleus.

o Result: Transcriptional upregulation of Bim (pro-apoptotic BH3-only protein) and FasL.
» The Bad/Mitochondrial Axis:

o Normal State: Akt phosphorylates Bad at Ser136.

o Inhibited State: Dephosphorylated Bad dimerizes with Bcl-xL or Bcl-2.

o Result: Release of Bax/Bak, mitochondrial outer membrane permeabilization (MOMP),
Cytochrome c release, and activation of Caspase-9 and Caspase-3.

Experimental Validation Framework

To scientifically validate the efficacy of PISKa/mTOR-IN-1, researchers must demonstrate dose-
dependent inhibition of the targets and the subsequent induction of apoptosis.

Protocol 1: Target Engagement (Western Blot)

Objective: Confirm dual inhibition by assessing phosphorylation status of Akt and S6K.

Cell Lines: HCT-116 or MCF-7 (PIK3CA mutant lines preferred).

Treatment: 0, 50, 100, 200, 500 nM for 24 hours.

Lysis Buffer: RIPA + Phosphatase Inhibitor Cocktail (Critical: Sodium Orthovanadate/NaF).

Primary Antibodies:
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[e]

p-Akt (Serd73): Marker for mTORC2 inhibition.

(¢]

p-Akt (Thr308): Marker for PI3K/PDK1 inhibition.

[¢]

p-p70S6K (Thr389): Marker for mTORCL1 inhibition.

[¢]

Total Akt/S6K: Loading controls.

o Expected Result: Dose-dependent reduction in all phospho-markers while total protein levels
remain constant.

Protocol 2: Apoptosis Quantification (Annexin V/IPI Flow
Cytometry)

Objective: Distinguish between early apoptosis, late apoptosis, and necrosis.

Seeding: Seed

cells/well in a 6-well plate.

e Dosing: Treat with PI3Ka/mTOR-IN-1 (e.g., IC50 and 5x IC50) for 48 hours.

o Harvesting: Collect supernatant (floating cells) and trypsinize adherent cells. Crucial: Do not
over-trypsinize to avoid damaging membrane PS exposure.

o Staining: Wash with cold PBS. Resuspend in 1X Binding Buffer. Add 5 pL Annexin V-FITC
and 5 pL Propidium lodide (PI).

e Acquisition: Analyze on flow cytometer within 1 hour.

» Gating Logic:

o

Q3 (Annexin-/Pl-): Live cells.

o

Q4 (Annexin+/PI-): Early Apoptosis (Phosphatidylserine flip).

[¢]

Q2 (Annexin+/Pl+): Late Apoptosis/Necroptosis.
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Workflow Visualization
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Caption: Validation workflow. Parallel assessment of molecular mechanism (Western Blot) and

cellular phenotype (Flow Cytometry/JC-1) ensures robust data interpretation.

Troubleshooting & Optimization

e Solubility: PI3Ka/mTOR-IN-1 is hydrophobic. Prepare stock in 100% DMSO (up to 50 mM)

and store at -80°C. Avoid repeated freeze-thaw cycles.

o Serum Effect: High serum (10% FBS) can shift IC50 values due to protein binding. For

precise IC50 determination, consider low-serum adaptation (1% FBS) if cells tolerate it, or

validate in full serum to mimic physiological conditions.

» Timing: Phosphorylation signals (p-Akt) can drop within 1-2 hours of treatment. Apoptosis

markers (Cleaved PARP) typically require 24-48 hours to manifest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

